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A deep dive into the socioeconomic fabric of Brazil's capitals reveals a landscape of stark

contrasts. This comparative guide dissects key indicators of inequality, placing Teresina, the

capital of Piauí, in context with its counterparts across the nation. By examining data on income

distribution, education, and healthcare, a clearer picture emerges of the challenges and

disparities that define urban life in Brazil.

Recent analyses underscore the persistent chasm between the affluent and the impoverished

in Brazilian cities. While national efforts have been made to mitigate these gaps, the reality on

the ground, particularly in capitals like Teresina, showcases the multifaceted nature of

socioeconomic inequality. This guide synthesizes quantitative data from leading Brazilian

research institutions to provide an objective comparison for researchers, scientists, and

development professionals.

The Landscape of Inequality: A Comparative
Overview
A comprehensive 2023 study by the Sustainable Cities Institute, titled "Mapa da Desigualdade

entre as Capitais" (Inequality Map of the Capitals), provides a crucial framework for this

analysis. The study evaluates all 26 state capitals based on 40 socioeconomic indicators. In

this ranking, Teresina appears in the middle tier, signaling a complex reality of both progress

and persistent challenges when compared to other urban centers.

Income and Wealth: The Gini Index and Beyond
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The Gini index, a primary measure of income inequality, reveals significant disparities across

Brazil's capitals. While a consolidated table for all capitals from a single recent source is not

readily available, data from the Brazilian Institute of Geography and Statistics (IBGE) and other

studies consistently place capitals from the Northeast region, including Teresina, as having

higher levels of inequality compared to those in the South and Southeast.

Table 1: Comparative Socioeconomic Indicators for Selected Brazilian Capitals
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Indicator
Teresina
(PI)

Florianópoli
s (SC)

Salvador
(BA)

São Paulo
(SP)

Porto Velho
(RO)

Overall

Inequality

Ranking

14th 2nd 17th 5th 26th

Population

Below

Poverty Line

(%)

Not specified

in top/bottom
1% (Best) 11% (Worst)

Not specified

in top/bottom

Not specified

in top/bottom

Child

Malnutrition

(%)

0.44% (Best)
Not specified

in top/bottom
4% (Worst)

Not specified

in top/bottom

Not specified

in top/bottom

Access to

Basic

Sanitation

(%)

Data not

specified
99.7%

Data not

specified
100% 5.8% (Worst)

Doctors per

1,000

Inhabitants

4.33 10.48 5.51 6.80 2.45

Literacy Rate

(Age 15+)

(%)

~82.8%

(State of

Piauí)

~97.3%

(State of

Santa

Catarina)

Data not

specified

~97.8%

(State of São

Paulo)

Data not

specified

Average

Years of

Schooling

8.4 (State of

Piauí)

10.1 (State of

Santa

Catarina)

Data not

specified

10.8 (State of

São Paulo)

Data not

specified

Note: Data is compiled from the "Mapa da Desigualdade entre as Capitais" (2023) by the

Instituto Cidades Sustentáveis, the Federal Council of Medicine (2023), and the IBGE (2022).

State-level data for education is used as a proxy where capital-specific data was not available

in the immediate sources.
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Educational Divides
Access to and quality of education are fundamental pillars of socioeconomic development, and

here too, the disparities between Brazilian capitals are evident. Florianópolis stands out with

the lowest percentage of its population having less than a primary education. Conversely,

capitals in the North and Northeast regions tend to have lower literacy rates and fewer average

years of schooling. While Teresina has made strides in improving educational outcomes, as a

state, Piauí's literacy rate and average years of schooling are lower than the national average.

[1]

Healthcare Accessibility
The availability of healthcare professionals is a critical indicator of public health infrastructure.

Data from the Federal Council of Medicine reveals a significant concentration of doctors in the

capitals of the South and Southeast. Florianópolis, for instance, boasts a high ratio of doctors

per inhabitant. Teresina's ratio is moderate, while capitals in the North, such as Porto Velho,

face a more severe shortage of medical professionals.

Another crucial aspect of public health is access to basic sanitation. Here, the contrast is

particularly stark. While São Paulo reports 100% of its population with access to sanitation,

Porto Velho languishes at a mere 5.8%.[2] This disparity in fundamental infrastructure has

profound implications for public health outcomes.

Methodological Notes
The data presented in this guide is sourced from reputable Brazilian institutions, each with its

own robust methodologies.

"Mapa da Desigualdade entre as Capitais" (Instituto Cidades Sustentáveis): This study

compiles 40 indicators from official public sources such as the Brazilian Institute of

Geography and Statistics (IBGE) and the public health data system, DATASUS. The

methodology is inspired by the "Map of Inequality of the City of São Paulo" and aims to

provide a comprehensive overview of social well-being across the capitals.[3]

Brazilian Institute of Geography and Statistics (IBGE): The IBGE is Brazil's primary provider

of official statistics. Data on literacy, sanitation, and income are collected through large-scale

national surveys such as the Demographic Census and the National Continuous Household
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Sample Survey (PNAD Contínua). These surveys employ complex sampling techniques to

ensure national and regional representativeness.

DATASUS: This is the informatics department of Brazil's Unified Health System (SUS). It

collects and disseminates a wide range of health-related data, including information on

healthcare infrastructure, disease prevalence, and access to services.

Federal Council of Medicine (CFM): The CFM is the regulatory body for physicians in Brazil.

Their data on the number of doctors per inhabitant is based on professional registration

records.

Visualizing the Factors of Inequality
The following diagram illustrates the interconnected factors that contribute to socioeconomic

inequality in Brazilian capitals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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